molecular formula C8H10N2O2S B1448390 5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide CAS No. 1461707-70-9

5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide

Cat. No. B1448390
M. Wt: 198.24 g/mol
InChI Key: VMERNRWNRUJMNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide is a chemical compound with the molecular formula C8H10N2O2S and a molecular weight of 198.24 . It is also known by its synonyms 5H-Cyclopenta[b]pyridine-3-sulfonamide, 6,7-dihydro .


Molecular Structure Analysis

The InChI code for 5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide is 1S/C8H10N2O2S/c9-13(11,12)7-4-6-2-1-3-8(6)10-5-7/h4-5H,1-3H2,(H2,9,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.


Physical And Chemical Properties Analysis

The compound is a powder at room temperature . Its exact physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

  • Corrosion Inhibition

    • Field : Material Science
    • Application Summary : 6,7-Dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile derivatives (CAPDs) have been used as inhibitors for carbon steel corrosion in a molar H2SO4 medium .
    • Methods of Application : The synthesized CAPD derivatives were employed as novel inhibitors for carbon steel (CS) corrosion. The corrosion protection proficiency was investigated by electrochemical measurements (open circuit potential vs time (EOCPvst), potentiodynamic polarization plots (PDP), and electrochemical impedance spectroscopy (EIS)) and surface morphology (scanning electron microscopy (SEM)) examinations .
    • Results : The CAPD derivatives exhibit mixed type inhibitors and a superior inhibition efficiency of 97.7% in the presence of 1.0 mM CAPD-1. The adsorption of CAPD derivatives on the CS interface follows the Langmuir isotherm model, including physisorption and chemisorption .
  • Multicomponent Synthesis

    • Field : Organic Chemistry
    • Application Summary : The multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents leads to the formation of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives .
    • Methods of Application : This reaction represents a profound structural transformation. According to chromatography data, cyanothioacetamide is initially formed which then undergoes the Knoevenagel condensation with aldehydes. The resulting alkenes are involved in the Stork alkylation with enamine .
    • Results : The obtained adducts undergo intramolecular cyclotransamination with the formation of salts containing the target bicyclic cyclopenta[b]pyridine structure .
  • Key Intermediate in Cefpirome Synthesis

    • Field : Pharmaceutical Chemistry
    • Application Summary : 6,7-dihydro-5H-cyclopenta[b]pyridine is a key intermediate in the synthesis of cefpirome .
    • Results : The successful synthesis of cefpirome, a fourth-generation cephalosporin antibiotic .
  • Direct Oxidation of Substituted Benzylpyridines

    • Field : Organic Chemistry
    • Application Summary : The catalytic system was used efficiently for the direct oxidation of substituted benzylpyridines .
    • Results : The successful oxidation of substituted benzylpyridines .
  • Key Intermediate in Cefpirome Synthesis

    • Field : Pharmaceutical Chemistry
    • Application Summary : 6,7-dihydro-5H-cyclopenta[b]pyridine is a key intermediate in the synthesis of cefpirome .
    • Results : The successful synthesis of cefpirome, a fourth-generation cephalosporin antibiotic .
  • Direct Oxidation of Substituted Benzylpyridines

    • Field : Organic Chemistry
    • Application Summary : The catalytic system was used efficiently for the direct oxidation of substituted benzylpyridines and 2-ethylpyridine .
    • Results : The successful oxidation of substituted benzylpyridines .

properties

IUPAC Name

6,7-dihydro-5H-cyclopenta[b]pyridine-3-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O2S/c9-13(11,12)7-4-6-2-1-3-8(6)10-5-7/h4-5H,1-3H2,(H2,9,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VMERNRWNRUJMNF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C1)N=CC(=C2)S(=O)(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

198.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide
Reactant of Route 2
Reactant of Route 2
5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide
Reactant of Route 4
5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide
Reactant of Route 5
5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.